Cas no 343218-02-0 (6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione)

• Product name: 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione
• CAS No: 343218-02-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5730275
• PubChem ID: 12650061

6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• Z1640899497
• 6-[(4-methylphenyl)methylamino]-1H-pyrimidine-2,4-dione
• AKOS026714216
• 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione
• F1967-3304
• 343218-02-0
• 2,4(1H,3H)-Pyrimidinedione, 6-[[(4-methylphenyl)methyl]amino]-

• Inchi： 1S/C12H13N3O2/c1-8-2-4-9(5-3-8)7-13-10-6-11(16)15-12(17)14-10/h2-6H,7H2,1H3,(H3,13,14,15,16,17)
• InChI Key： XKDTWENQXDMHPF-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(N1)NCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 10.54±0.10(Predicted)

Additional information on 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 343218-02-0)

The compound 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 343218-02-0) is a pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 4-methylbenzyl group attached to a pyrimidine core, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in medicinal chemistry. 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione is no exception, as it serves as a building block for developing inhibitors and modulators of biological processes. Its relevance is further highlighted by the growing interest in small molecule therapeutics and precision medicine, where tailored compounds like this play a pivotal role.

One of the key areas of exploration for CAS No. 343218-02-0 is its potential role in cancer research. Pyrimidine derivatives are known to interfere with DNA synthesis and repair mechanisms, making them promising candidates for oncology applications. Additionally, the compound's amino and dione functional groups offer sites for further chemical modifications, enabling the creation of derivatives with enhanced bioactivity and selectivity.

The synthesis of 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Researchers have optimized these processes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

Beyond its pharmaceutical potential, 343218-02-0 is also studied in the context of green chemistry. Scientists are exploring eco-friendly synthesis routes to minimize waste and reduce the environmental impact of chemical production. This aligns with the global push for sustainable practices in the chemical industry, a topic that resonates strongly with today's environmentally conscious audience.

Another trending topic where 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione finds relevance is computational drug design. Advances in AI-driven molecular modeling have enabled researchers to predict the compound's interactions with biological targets, accelerating the drug discovery process. This intersection of chemistry and technology is a hotbed of innovation, attracting both academic and industrial interest.

In summary, 6-((4-methylbenzyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 343218-02-0) is a compound of immense scientific and commercial value. Its applications span from drug development to sustainable chemistry, making it a focal point for ongoing research. As the scientific community continues to uncover its potential, this pyrimidine derivative is poised to play a critical role in addressing some of the most pressing challenges in modern medicine and chemistry.